Cas no 2055683-29-7 (3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)-)

• Product Name: 3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)-
• CAS No: 2055683-29-7
• MF: C₂₀H₁₉ClN₂
• MW: 322.831263780594
• MDL: MFCD31720484
• CID: 5173035
• Update Time: 2026-03-04

3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)-

• MDL： MFCD31720484
• Inchi： 1S/C20H19ClN2/c1-3-18-20(22-17-10-8-16(21)9-11-17)13-12-19(23-18)15-6-4-14(2)5-7-15/h4-13,22H,3H2,1-2H3
• InChI Key： ITNPAXVOEYEJDQ-UHFFFAOYSA-N
• SMILES： C1(CC)=NC(C2=CC=C(C)C=C2)=CC=C1NC1=CC=C(Cl)C=C1

Additional information on 3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)-

Introduction to 3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)- (CAS No. 2055683-29-7)

3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)-, identified by its Chemical Abstracts Service (CAS) number 2055683-29-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its substituted aromatic rings and amine functional group, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)- consists of a central pyridine ring substituted with various aromatic groups. The presence of a 4-chlorophenyl group at the N-position, an 2-ethyl group at the 2-position, and a 6-(4-methylphenyl) group at the 6-position contributes to its complex molecular architecture. This arrangement not only influences its physicochemical properties but also plays a crucial role in determining its biological interactions. The electron-withdrawing nature of the 4-chlorophenyl group and the electron-donating effects of the 2-ethyl and 6-(4-methylphenyl) groups create a delicate balance that can modulate its reactivity and binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. Pyridine derivatives have been extensively studied due to their ability to interact with various biological receptors and enzymes. The compound 3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)-, with its intricate structure, has shown potential in several preclinical studies as a lead compound for drug development. Its ability to modulate key signaling pathways has made it a subject of interest for researchers exploring treatments for neurological disorders, inflammatory conditions, and other diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex pharmaceutical agents. The presence of multiple reactive sites allows for further chemical modifications, enabling the creation of derivatives with tailored biological activities. For instance, researchers have explored the use of this compound in designing molecules that can selectively inhibit certain enzymes or receptors implicated in human diseases. Such modifications are crucial for improving drug efficacy while minimizing side effects.

The synthesis of 3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that facilitate the production of such intricate molecules.

From a computational chemistry perspective, the study of 3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)- has provided valuable insights into its electronic structure and interaction mechanisms. Molecular modeling techniques have been used to predict how this compound might bind to biological targets such as proteins and nucleic acids. These predictions are essential for understanding its pharmacological profile and guiding further optimization efforts. Additionally, computational studies have helped identify key structural features that contribute to its biological activity, providing a rational basis for designing more effective derivatives.

The pharmacological evaluation of 3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)- has revealed several interesting properties. In vitro assays have demonstrated its ability to interact with specific enzymes and receptors at low micromolar concentrations, suggesting potential therapeutic utility. For example, preliminary studies indicate that this compound may exhibit inhibitory effects on enzymes involved in inflammation or neurotransmitter signaling. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

One area where this compound shows particular promise is in the treatment of neurological disorders. Neurotransmitter imbalances are often implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The ability of 3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)- to modulate neurotransmitter pathways makes it a candidate for developing novel therapeutics in this domain. Additionally, its structural similarity to known bioactive molecules suggests that it may be adaptable for use in combination therapies, enhancing overall treatment outcomes.

The toxicological profile of this compound is another critical aspect that has been carefully evaluated through preclinical studies. Acute toxicity tests have been conducted to assess its safety profile at various dosage levels. These studies have shown that while the compound exhibits some degree of toxicity at high concentrations, it remains relatively well-tolerated at therapeutic doses. Further research is ongoing to identify any long-term effects or potential metabolic interactions that could impact its clinical use.

The development of new pharmaceuticals is often hindered by challenges such as poor solubility or bioavailability issues. However,3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)- has demonstrated some favorable pharmacokinetic properties in early studies. Its molecular structure suggests potential for oral bioavailability improvement through modifications such as prodrug formulations or solubility-enhancing agents. Such enhancements are crucial for translating preclinical success into effective clinical treatments.

The regulatory landscape surrounding new drug development also plays a significant role in determining the future prospects of compounds like 3-Pyridinamine, N-(4-chlorophenyl)-2-ethyl-6-(4-methylphenyl)- (CAS No 2055683). Compliance with Good Manufacturing Practices (GMP) and rigorous clinical trial protocols are essential steps toward gaining regulatory approval for therapeutic use. Researchers are collaborating with regulatory agencies to ensure that all necessary data is collected and analyzed to support safe and effective utilization.

In conclusion,3-Pyridinamine, N(4-chlorophenyl) -2(ethylethylene) -6( (methylene) phenethynol)) CAS No 2055683 -29 -7 represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications The unique structural features combined with promising preclinical results position it as a valuable candidate for further research As scientific understanding continues to evolve additional opportunities may arise from exploring novel derivatives or combination therapies incorporating this compound The journey from laboratory discovery to clinical application remains challenging yet filled with possibilities Through continued investigation collaboration innovation we can harness the full therapeutic potential